1-ethyl-6-fluoro-3-((4-fluorophenyl)sulfonyl)quinolin-4(1H)-one

• IUPAC Name: 1-ethyl-6-fluoro-3-(4-fluorophenyl)sulfonylquinolin-4-one
• InChI: InChI=1S/C17H13F2NO3S/c1-2-20-10-16(17(21)14-9-12(19)5-8-15(14)20)24(22,23)13-6-3-11(18)4-7-13/h3-10H,2H2,1H3
• InChI Key: QTKQLRQJBSCNLX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1C=CC(=C2)F)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H13F2NO3S
• Molecular Weight: 349.4 g/mol

Description

1-ethyl-6-fluoro-3-((4-fluorophenyl)sulfonyl)quinolin-4(1H)-one is a chemical compound that belongs to the class of quinolone derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Synthesis of Metabolites : Efficient syntheses of metabolites related to TAK-603, using methanesulfonyl as a protective group for Friedel–Crafts reactions, have been achieved. This methodology enabled a simpler synthetic route for producing novel compounds with high yield, illustrating the compound's utility in complex chemical syntheses (Mizuno et al., 2006).
• Sulfonylation and Cyclization : Studies on the intramolecular substitution of sulfonamide nitrogens for vinylic fluorines have led to the synthesis of 3-fluoroisoquinoline and 2-fluoro-quinoline derivatives. This highlights the compound's role in the development of fluorinated isoquinolines and quinolines via 6-endo-trig cyclization (Ichikawa et al., 2006).

Therapeutic Applications and Biological Studies

• Antibacterial Activity : The synthesis and evaluation of novel quinolone derivatives, including those structurally related to "1-ethyl-6-fluoro-3-((4-fluorophenyl)sulfonyl)quinolin-4(1H)-one", have shown potent in vitro antibacterial activity. This underscores the compound's potential as a scaffold for developing new antibacterial agents (Asahina et al., 2005).
• Fluorophores for Zinc(II) Detection : The synthesis of Zinquin ester and acid, zinc(II)-specific fluorophores, demonstrates the compound's utility in the study of biological zinc(II). These findings illustrate its potential application in biological imaging and zinc ion detection (Mahadevan et al., 1996).

Physical and Optical Properties

• Optical Properties : The influence of UV irradiation on the optical properties of a related compound, showcasing changes in band gap and fluorescence emission intensity, highlights the potential for using such compounds in optoelectronic applications and materials science (Gaml, 2018).